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Compound of Interest

Compound Name: 6-epi-Albrassitriol

CAS No.: 178456-58-1

Cat. No.: B161203

Get Quote

Executive Summary
Albrassitriol (Drim-7-ene-6α,9α,11-triol) is a bioactive drimane sesquiterpenoid produced

primarily by fungal species of the genera Aspergillus and Penicillium. Unlike plant

sesquiterpenes formed by canonical terpene synthases, fungal drimanes often utilize a distinct

Haloacid Dehalogenase (HAD)-like synthase machinery. This guide delineates the transition

from Farnesyl Pyrophosphate (FPP) to the drimane core, the oxidative tailoring that yields

Albrassitriol, and the stereochemical divergence leading to 6-epi-Albrassitriol.

Key Applications:

Lipid Metabolism: Inhibits de novo cholesterol formation (IC50 ~10 nM in HEP G2 cells).

Antiviral: Weak activity against Influenza A and myxoviruses.

Phytotoxicity: Exhibits host-selective toxicity in Brassica species (canola).
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Understanding the spatial arrangement of hydroxyl groups is critical, as biological activity is

stereoselective.

Compound IUPAC / Chemical Name Stereochemistry at C6

(-)-Albrassitriol Drim-7-ene-6α,9α,11-triol
6α-OH (Axial/Equatorial

dependent on ring conformer)

(-)-6-epi-Albrassitriol Drim-7-ene-6β,9α,11-triol 6β-OH

Precursor Drim-7-ene-9α,11-diol-6-one C6-Ketone (Achiral at C6)

Core Skeleton: Drimane (Decahydronaphthalene system).[1] Key Features:

double bond.[2][3]

Hydroxylation at C6, C9, and C11.

The C9-OH is typically

-oriented in natural fungal drimanes.

Biosynthetic Pathway (Mechanism & Logic)
The biosynthesis of Albrassitriol follows the Mevalonate-dependent isoprenoid pathway,

diverging at the cyclization of FPP.

Phase 1: Cyclization (The HAD-like Paradigm)
Unlike plant drimane synthases, fungal drimane biosynthesis (e.g., in Aspergillus calidoustus or

A. oryzae) relies on a HAD-like terpene cyclase (e.g., AstC or DrtB).

Substrate: Farnesyl Pyrophosphate (FPP).[2]

Mechanism: Protonation-initiated cyclization (Class II cyclase activity) followed by

dephosphorylation.[4]

Intermediate: The enzyme produces Drimenol or a Drimanyl cation intermediate, establishing

the bicyclic decalin core.
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Phase 2: Oxidative Tailoring (P450 Monooxygenases)
The transformation of the hydrophobic drimane skeleton into Albrassitriol requires three specific

oxidations. These are catalyzed by cluster-associated Cytochrome P450s (e.g., homologs of

AstB or DrtC).

Step A (C11-Hydroxylation): Oxidation of the C11 methyl group to a hydroxymethyl group.

Step B (C9-Hydroxylation): Stereoselective introduction of the 9

-OH. This is often coupled with the formation of the

double bond if not already present.

Step C (C6-Hydroxylation): The final or penultimate step involves hydroxylation at C6.

Path A (Direct): A P450 directly hydroxylates C6 in the

(Albrassitriol) or

(6-epi) orientation.

Path B (Ketone Reduction): Oxidation to Drim-7-ene-9α,11-diol-6-one followed by

stereospecific reduction by a Short-chain Dehydrogenase/Reductase (SDR).

Pathway Visualization
The following diagram illustrates the flow from FPP to Albrassitriol and its epimer.
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Caption: Putative biosynthetic pathway of Albrassitriol in Aspergillus sp., highlighting the

bifurcation at C6 stereochemistry.

Experimental Protocols
Protocol A: Fermentation & Isolation (Natural Source)
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This protocol describes the isolation of Albrassitriol from Aspergillus sp. (e.g., strain FH-A

6257), validating the biosynthetic output.

Reagents:

Malt Extract Agar (MEA).

Production Medium: Soluble starch (2%), Glucose (1%), Yeast extract (0.2%), Corn steep

liquor (0.5%).

Extraction Solvent: Ethyl Acetate (EtOAc).

Workflow:

Inoculation: Cultivate Aspergillus sp. on MEA plates for 7 days at 24°C.

Seed Culture: Transfer mycelial plugs to 500 mL Erlenmeyer flasks containing 100 mL

production medium. Incubate 48h at 24°C, 200 rpm.

Fermentation: Inoculate 10L fermenter (or multiple flasks) with seed culture. Maintain pH

5.5–6.0. Ferment for 120–144 hours.

Extraction:

Separate mycelium from broth via filtration.

Extract culture filtrate with EtOAc (3 x vol).

Extract mycelium with Acetone/Methanol, evaporate, and partition into EtOAc.

Purification:

Combine organic layers and concentrate in vacuo.

Chromatography: Apply to Silica Gel 60 column. Elute with gradient n-Hexane : EtOAc

(from 8:2 to 0:10).
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Isolation: Albrassitriol typically elutes in polar fractions (high EtOAc). Purify further by

HPLC (C18 column, MeOH:H2O gradient).

Protocol B: Chemical Synthesis Validation (Larixol
Route)
To confirm the structure or produce standards when natural yield is low, the synthesis from (+)-

Larixol is the gold standard.

Starting Material: (+)-Larixol (Labdane diterpene).[5][6]

Oxidative Cleavage: Convert Larixol to 14,15-bisnorlab-7-ene-6,13-dione.

Norrish Type II Degradation: Photochemical degradation yields Drim-7,9(11)-diene-6-one.[5]

[6]

Selective Oxidation: Treatment with OsO₄ (Osmium tetroxide) yields the key intermediate

Drim-7-ene-9α,11-diol-6-one.[5][6]

Stereoselective Reduction:

Reduction with LiAlH₄ yields a mixture of Albrassitriol (6α) and 6-epi-Albrassitriol (6β).

Note: The ratio depends on the reducing agent and solvent temperature.

Quantitative Data: Epimer Differentiation
Distinguishing Albrassitriol from its 6-epimer is crucial due to their differing biological activities.

The C6-proton signal in

H-NMR is diagnostic.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22794273/
https://www.researchgate.net/profile/Alexandru-Ciocarlan/publication/229089739_Synthesis_of_-albrassitriol_and_-6-epi-albrassitriol_from_-larixol/links/6597c3492468df72d3fb8ae7/Synthesis-of-albrassitriol-and-6-epi-albrassitriol-from-larixol.pdf?origin=scientificContributions
https://pubmed.ncbi.nlm.nih.gov/22794273/
https://www.researchgate.net/profile/Alexandru-Ciocarlan/publication/229089739_Synthesis_of_-albrassitriol_and_-6-epi-albrassitriol_from_-larixol/links/6597c3492468df72d3fb8ae7/Synthesis-of-albrassitriol-and-6-epi-albrassitriol-from-larixol.pdf?origin=scientificContributions
https://pubmed.ncbi.nlm.nih.gov/22794273/
https://www.researchgate.net/profile/Alexandru-Ciocarlan/publication/229089739_Synthesis_of_-albrassitriol_and_-6-epi-albrassitriol_from_-larixol/links/6597c3492468df72d3fb8ae7/Synthesis-of-albrassitriol-and-6-epi-albrassitriol-from-larixol.pdf?origin=scientificContributions
https://www.benchchem.com/product/b161203/docs?utm_src=pdf-body#technical-guide-biosynthetic-pathway-of-albrassitriol-and-its-epimers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature (-)-Albrassitriol (6α-OH)
(-)-6-epi-Albrassitriol (6β-
OH)

C6-H Signal (

ppm)
~4.10 - 4.20 ppm ~3.80 - 3.95 ppm

Coupling (

Hz)

Small

(eq-ax/eq-eq)

Large

(ax-ax) indicative of

-OH

C6-Carbon (

ppm)
~68.0 - 70.0 ppm ~70.0 - 72.0 ppm

Bioactivity (IC50) High (Cholesterol inhibition) Moderate/Low

Data derived from comparative spectral analysis of drimane derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b161203/docs?utm_src=pdf-body#technical-guide-biosynthetic-pathway-of-albrassitriol-and-its-epimers
https://www.researchgate.net/profile/Alexandru-Ciocarlan/publication/229089739_Synthesis_of_-albrassitriol_and_-6-epi-albrassitriol_from_-larixol/links/6597c3492468df72d3fb8ae7/Synthesis-of-albrassitriol-and-6-epi-albrassitriol-from-larixol.pdf?origin=scientificContributions
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.tandfonline.com%2Fdoi%2Fabs%2F10.1080%2F14786419.2012.706297
https://www.researchgate.net/profile/Alexandru-Ciocarlan/publication/229089739_Synthesis_of_-albrassitriol_and_-6-epi-albrassitriol_from_-larixol/links/6597c3492468df72d3fb8ae7/Synthesis-of-albrassitriol-and-6-epi-albrassitriol-from-larixol.pdf?origin=scientificContributions
https://www.researchgate.net/publication/354292560_Biosynthesis_of_Fungal_Drimane-Type_Sesquiterpene_Esters
https://www.google.com/url?sa=E&q=https%3A%2F%2Fonlinelibrary.wiley.com%2Fdoi%2F10.1002%2Fanie.202106723
https://harvest.usask.ca/server/api/core/bitstreams/76c2e8b4-e4b6-4ef9-90f5-2125adf0cbd6/content
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2Fabs%2F10.1021%2Fnp50051a006
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.jstage.jst.go.jp%2Farticle%2Fantibiotics1968%2F49%2F6%2F49_6_593%2F_article
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.medchemexpress.com%2FAlbrassitriol.html
https://www.benchchem.com/product/b161203?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Drimane-type sesquiterpenoids from fungi [cjnmcpu.com]

2. researchgate.net [researchgate.net]

3. Chemical Diversity and Biosynthesis of Drimane‐Type Sesquiterpenes in the Fungal
Kingdom - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Synthesis of (-)-albrassitriol and (-)-6-epi-albrassitriol from (+)-larixol - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. harvest.usask.ca [harvest.usask.ca]

To cite this document: BenchChem. [Technical Guide: Biosynthetic Pathway of Albrassitriol
and Its Epimers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161203/docs#technical-guide-biosynthetic-pathway-
of-albrassitriol-and-its-epimers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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